1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[3-[[2-aminoethyl(propan-2-yl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H27N3O/c1-11(2)15(8-6-14)9-13-5-4-7-16(10-13)12(3)17/h11,13H,4-10,14H2,1-3H3
• InChI Key: FLVYCEGYZWMXNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCN)CC1CCCN(C1)C(=O)C
• Molecular Formula: C13H27N3O
• Molecular Weight: 241.37 g/mol

Description

1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS: Not explicitly provided; referred to in ) is a piperidine-derived compound with a complex tertiary amine structure. Its molecular formula is C₁₄H₂₈N₃O, featuring:

• A piperidin-1-yl core.
• A 2-aminoethyl-isopropylamine side chain at the 3-position of the piperidine ring.
• An acetyl (ethanone) group at the 1-position.

Preparation Methods

Piperidine Ring Substitution Patterns

The piperidine ring serves as the structural backbone, with substitution occurring at the 3-position to accommodate the [(2-aminoethyl)(isopropyl)amino]methyl side chain. Key approaches include:

• Mannich-type reactions for simultaneous introduction of amine and methyl groups.

• Reductive amination between 3-aminomethylpiperidine and isopropylamine derivatives under hydrogenation conditions.

A representative protocol involves reacting 3-(aminomethyl)piperidine with 2-(isopropylamino)ethylamine in the presence of sodium cyanoborohydride and acetic acid in methanol at 60°C for 12 hours, achieving 78% yield.

Stepwise Preparation Methods

Intermediate Synthesis: 3-[(Isopropylamino)methyl]piperidine

Step 1 : Condensation of piperidin-3-amine with isobutyraldehyde yields a Schiff base, reduced using NaBH₄ in ethanol (yield: 85%).
Step 2 : Quaternization with methyl iodide in acetonitrile introduces the methyl group at the amine center.

Starting Material	Reagent/Conditions	Product	Yield
Piperidin-3-amine	Isobutyraldehyde, NaBH₄, EtOH, 25°C, 6h	3-[(Isopropylamino)methyl]piperidine	85%

Ethanone Group Installation

Step 3 : Acetylation of the piperidine nitrogen is achieved using acetyl chloride and triethylamine in dichloromethane at 0°C→25°C over 4 hours. This step requires strict anhydrous conditions to prevent hydrolysis.

Intermediate	Reagent/Conditions	Product	Purity
3-[(Isopropylamino)methyl]piperidine	Acetyl chloride, Et₃N, CH₂Cl₂, 0°C→25°C	Target Compound	92% (HPLC)

Reaction Optimization and Challenges

Solvent and Catalyst Selection

• Solvent systems : Tetrahydrofuran (THF) and dichloromethane (DCM) are preferred for their ability to dissolve polar intermediates.

• Catalysts : Diisopropylethylamine (DIPEA) enhances reaction rates in acylation steps by scavenging HCl.

Byproduct Mitigation

Common byproducts include:

• Over-alkylated derivatives : Controlled stoichiometry of acryloyl chloride (1.1 equiv) minimizes this issue.

• Oxidation products : Use of nitrogen atmospheres during ketone formation prevents undesired oxidation.

Analytical Characterization

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 3.71–3.65 (m, 1H, piperidine CH), 2.88–2.82 (m, 2H, NCH₂), 2.45 (s, 3H, COCH₃).

• HRMS : m/z calculated for C₁₂H₂₅N₃O [M+H]⁺: 227.35; found: 227.34.

Purity Assessment

Reverse-phase HPLC (C18 column, 0.1% TFA in H₂O/MeCN gradient) confirms ≥98% purity for pharmaceutical-grade material.

Industrial-Scale Production Considerations

Cost-Effective Reagents

• Dimethyl sulfate replaces toxic methyl halides for N-methylation, reducing hazardous waste.

• Recrystallization solvents : Ethanol/water mixtures (7:3 v/v) achieve >99% recovery during purification.

Environmental Impact

• Solvent recovery : Distillation reclaims >90% of THF and DCM.

• Catalyst recycling : Palladium on carbon (Pd/C) reused up to 5 cycles without activity loss.

Emerging Methodologies

Flow Chemistry Approaches

Continuous-flow systems reduce reaction times from 12 hours to 45 minutes for the acetylation step, with 94% yield.

Enzymatic Resolution

Lipase-catalyzed kinetic resolution of racemic intermediates achieves 99% enantiomeric excess (ee) for chiral variants .

Chemical Reactions Analysis

Types of Reactions

1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the ethanone group to an alcohol.

Substitution: The amino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces alcohols.

Scientific Research Applications

Biological Applications

Receptor Interaction Studies
Preliminary research indicates that 1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone may interact with specific biological receptors or enzymes. Understanding these interactions is crucial for elucidating its pharmacological potential. Studies are ongoing to identify specific targets within cellular pathways, which could lead to therapeutic applications in treating various conditions.

Pharmacological Potential
The compound's structural features suggest it may exhibit unique pharmacological properties compared to similar compounds. Its substitution pattern could influence its activity at neurotransmitter receptors, potentially making it a candidate for drug development targeting neurological disorders .

Case Studies and Research Findings

Case Study 1: Neuropharmacology
Research conducted on the neuropharmacological effects of 1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone demonstrated its potential as a modulator of neurotransmitter systems. In vitro studies indicated that the compound could enhance synaptic transmission through modulation of glutamate receptors, suggesting applications in cognitive enhancement therapies.

Case Study 2: Drug Development
In drug development contexts, the compound has been evaluated for its ability to cross the blood-brain barrier (BBB). Preliminary studies using animal models indicate favorable pharmacokinetic properties, which are essential for central nervous system-targeted drugs .

Mechanism of Action

The mechanism of action of 1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity. The pathways involved can include signal transduction cascades or metabolic processes, depending on the biological context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of piperidin-1-yl ethanone derivatives, which vary in substituents on the piperidine ring and the amine side chain. Below is a detailed comparison with key analogs:

Substituent Variations in the Amine Side Chain

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Key References
1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone	Isopropyl	C₁₄H₂₈N₃O	256.40 (calculated)
1-{(R)-3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone	Methyl	C₁₁H₂₂N₃O	199.30
1-(4-((Isopropylamino)methyl)piperidin-1-yl)ethanone	Isopropyl (simpler side chain)	C₁₂H₂₄N₂O	212.34
1-(4-((Benzyl(isopropyl)amino)methyl)piperidin-1-yl)-2-chloroethanone	Benzyl + Isopropyl + Chloro	C₁₉H₂₈ClN₂O	349.90

Key Observations:

• Hydrophobicity: The benzyl group in the chloroethanone derivative (C₁₉H₂₈ClN₂O) enhances lipophilicity, which may improve blood-brain barrier penetration .
• Reactivity: Chloro-substituted derivatives (e.g., 2-chloroethanone) are more reactive in nucleophilic substitution reactions, enabling further functionalization .

Physicochemical Properties

Property	Target Compound	Methyl Analog	Chloroethanone Derivative
Molecular Weight	256.40	199.30	349.90
LogP (Predicted)	~1.5 (moderate lipophilicity)	~0.8 (lower lipophilicity)	~3.2 (highly lipophilic)
Synthetic Yield	Not reported	Discontinued	66–71% (typical for similar routes)
Thermal Stability	Likely stable (piperidine backbone)	Stable up to 150°C (analog data)	Decomposes above 140°C

Research Implications

• Structure-Activity Relationships (SAR) : The isopropyl group may enhance selectivity for hydrophobic protein pockets, while methyl analogs could favor faster metabolic clearance .
• Drug Development : The discontinued status of the target compound suggests challenges in scalability or toxicity, but structural analogs remain viable for optimization.

Biological Activity

1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone is a complex organic compound notable for its unique structural features, including a piperidine ring and an ethanone group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the context of receptor interactions and enzyme modulation.

• Molecular Formula : C13H27N3O
• Molecular Weight : Approximately 227.35 g/mol
• Boiling Point : Predicted at 363.4 ± 12.0 °C
• Density : 0.990 ± 0.06 g/cm³
• pKa : 9.63 ± 0.10

Preliminary studies suggest that 1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone may interact with specific biological receptors or enzymes, influencing various cellular pathways. The structural characteristics of this compound allow it to potentially bind to targets involved in critical biological processes, although further research is necessary to elucidate these interactions.

Biological Activity Overview

Research indicates that compounds with similar structural motifs often exhibit significant biological activity, including:

• Antimicrobial Activity : Compounds structurally related to 1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone have shown varying degrees of antibacterial and antifungal activity against common pathogens such as Staphylococcus aureus and Escherichia coli .

Table 1: Comparison of Biological Activities of Related Compounds

Compound Name	Activity Type	MIC (μg/mL)	Reference
Compound A	Antibacterial	3.12
Compound B	Antifungal	12.5
Compound C	Cytotoxicity	9.45

Case Study 1: Cytotoxicity in Cancer Cells

A study evaluating the cytotoxic effects of various derivatives, including those similar to our compound, found selective cytotoxicity in BRCA2-deficient DT40 cells with IC50 values ranging from 0.079 to 9.45 μM . This indicates a potential application in targeted cancer therapies.

Case Study 2: Interaction with PARP-1

Research on the structure-activity relationship of similar compounds demonstrated that modifications could lead to enhanced inhibition of PARP-1, a key enzyme involved in DNA repair mechanisms . The binding interactions were characterized through crystallography, providing insights into how similar compounds might influence cellular repair pathways.

Future Directions

The unique substitution pattern of 1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone suggests it may possess distinct pharmacological properties compared to its analogs. Future studies should focus on:

• In vitro and In vivo Studies : To assess the full range of biological activities and therapeutic potentials.
• Mechanistic Studies : To clarify the specific molecular targets and pathways influenced by this compound.
• Structure Optimization : To enhance efficacy and reduce potential side effects through chemical modifications.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 1-(3-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone, and how are reaction conditions optimized?

• Methodology : The compound is typically synthesized via nucleophilic substitution or reductive amination. For example, in analogous piperidine derivatives, Zn/PbCl₂/TiCl₄ in THF under reflux (70–95% yield) has been used for alkylation (). Optimization involves adjusting stoichiometry, temperature, and catalyst selection. NMR (e.g., δ 2.11 ppm for acetyl groups in CDCl₃) and mass spectrometry (MS) are critical for confirming purity and structure .

Q. How is the compound structurally characterized, and what spectroscopic techniques are prioritized?

• Methodology : ¹H-NMR (e.g., δ 1.57–4.60 ppm for piperidine protons), ¹³C-NMR, and MS (electron ionization) are standard. For instance, InChI keys (e.g., DXTPLOSOQDTKRU-UHFFFAOYSA-N) from PubChem validate stereochemistry (). High-resolution MS (HRMS) resolves molecular formula ambiguities, while IR confirms functional groups like ketones or amines .

Q. What safety protocols are recommended for handling this compound in laboratory settings?

• Methodology : Safety Data Sheets (SDS) mandate fume hood use, PPE (gloves, goggles), and spill containment. For structurally similar compounds (e.g., 1-(2-(4-fluorophenyl)piperidin-1-yl)ethanone), hazards include respiratory irritation, requiring emergency protocols like ventilation and medical consultation ( ).

Advanced Research Questions

Q. How can synthesis yields be improved when conflicting reports exist on reaction conditions (e.g., solvent polarity or catalyst choice)?

• Methodology : Systematic Design of Experiments (DoE) evaluates variables. For example, TiCl₄ vs. EDC/DMAP in CH₂Cl₂ () can be compared using response surface modeling. Conflicting data may arise from impurities in starting materials or moisture sensitivity, necessitating Karl Fischer titration for solvent dryness validation .

Q. What strategies resolve discrepancies in spectroscopic data across studies (e.g., NMR chemical shift variations)?

• Methodology : Cross-validate data with computational tools (e.g., DFT calculations for predicted NMR shifts). For example, δ 3.44 ppm (tt, J = 10.7, 4.0 Hz) in suggests specific piperidine conformers, which may vary with solvent (CDCl₃ vs. DMSO). Deuterated solvent effects and pH-dependent tautomerism must be ruled out .

Q. How can derivatives of this compound be designed to enhance biological activity, and what assays validate target engagement?

• Methodology : Substituent effects on bioactivity are explored via SAR studies. For example, replacing the isopropyl group with fluorophenyl (as in ) may improve CNS penetration. In vitro assays (e.g., kinase inhibition or GPCR binding) require dose-response curves (IC₅₀/EC₅₀) and counter-screens for off-target effects ().

Q. What computational methods predict the compound’s pharmacokinetic properties (e.g., logP, BBB permeability)?

• Methodology : Tools like SwissADME or MOE calculate descriptors (e.g., topological polar surface area < 60 Ų for BBB penetration). Molecular docking (AutoDock Vina) into targets like σ receptors or monoamine transporters can prioritize derivatives for synthesis .